N-(4-fluorophenyl)-4-(4-methylphenoxy)butanamide

• IUPAC Name: N-(4-fluorophenyl)-4-(4-methylphenoxy)butanamide
• InChI: InChI=1S/C17H18FNO2/c1-13-4-10-16(11-5-13)21-12-2-3-17(20)19-15-8-6-14(18)7-9-15/h4-11H,2-3,12H2,1H3,(H,19,20)
• InChI Key: DBMIVBZVIYQDPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

N-(4-fluorophenyl)-4-(4-methylphenoxy)butanamide is an organic compound characterized by the presence of a fluorophenyl group and a methylphenoxy group attached to a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-fluorophenyl)-4-(4-methylphenoxy)butanamide typically involves the reaction of 4-fluoroaniline with 4-methylphenol in the presence of a suitable coupling agent. The reaction proceeds through the formation of an intermediate, which is then subjected to further reactions to yield the final product. Common reagents used in this synthesis include coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts such as DMAP (4-dimethylaminopyridine).

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the compound, utilizing optimized reaction conditions and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-(4-fluorophenyl)-4-(4-methylphenoxy)butanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(4-fluorophenyl)-4-(4-methylphenoxy)butanamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-4-(4-methylphenoxy)butanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-4-(4-methylphenoxy)butanamide
• N-(4-bromophenyl)-4-(4-methylphenoxy)butanamide
• N-(4-methylphenyl)-4-(4-methylphenoxy)butanamide

Uniqueness

N-(4-fluorophenyl)-4-(4-methylphenoxy)butanamide is unique due to the presence of the fluorine atom, which imparts distinct chemical and biological properties. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound in various research and industrial applications.